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Compound of Interest

Compound Name:
Butyl(2-phenylethyl)amine

hydrochloride

CAS No.: 71594-24-6

Cat. No.: B3151575

Get Quote

The following technical guide details the proper disposal procedures for Butyl(2-
phenylethyl)amine hydrochloride (N-butyl-2-phenylethylamine HCl). This document is

designed for researchers and laboratory safety officers, prioritizing operational safety,

regulatory compliance (RCRA/EPA), and environmental stewardship.

Executive Summary: Immediate Action Card
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Parameter Directive

Primary Disposal Method
High-Temperature Incineration (via licensed

hazardous waste contractor).[1]

Drain Disposal
STRICTLY PROHIBITED. Do not flush into

sanitary sewer systems.[1]

Segregation
Keep separate from oxidizers (e.g., nitrates,

perchlorates) and strong bases.[1]

Spill Response

Isolate area.[1][2] Wear nitrile gloves and

N95/P100 respirator.[1] Absorb liquids; sweep

solids gently.[1]

RCRA Status
Not P- or U-listed.[1] Classify as Hazardous

Waste (Characteristic: Toxic/Irritant).[1]

Chemical Characterization & Hazard Profile
Accurate identification is the first step in safe disposal.[1] This compound is a secondary amine

salt, structurally related to phenethylamines.[1]

Chemical Name: N-butyl-2-phenylethylamine hydrochloride[1]

Synonyms: N-butylphenethylamine HCl; N-butyl-benzeneethanamine hydrochloride.[1][3]

CAS Number (Free Base): 23068-45-3 (Note: The HCl salt is the protonated form of this

registry number).[1]

Molecular Formula:

[1]

Physical State: White to off-white crystalline solid.[1][4]

Solubility: Soluble in water, ethanol, and DMSO.[1]

Hazard Assessment (GHS Classification)
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Based on the structural class of secondary amine salts:

Health Hazards:

Skin/Eye Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[1]

Acute Toxicity: Harmful if swallowed (H302).[1]

Reactivity: Stable, but incompatible with strong oxidizing agents.[1] Reacts with strong bases

to liberate the free amine (volatile, fishy odor).[1]

Proper Disposal Procedures
The following protocol ensures compliance with federal (EPA) and local regulations. The

objective is to prevent environmental release and ensure complete thermal destruction.[1]

Protocol A: Solid Waste (Pure Substance or Spill Debris)
[1]

Segregation: Do not mix with incompatible waste streams (e.g., nitric acid waste, oxidizers).

[1]

Packaging:

Place the solid material in a wide-mouth high-density polyethylene (HDPE) or glass jar.

If the original container is damaged, double-bag in 6-mil polyethylene bags before placing

in the waste drum.[1]

Labeling:

Affix a hazardous waste tag.[1][5]

Chemical Name: "N-butyl-2-phenylethylamine hydrochloride".[1]

Hazard Checkbox: Toxic, Irritant.[1]
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Handover: Transfer to the facility's Central Accumulation Area (CAA) for pickup by a licensed

incineration facility.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)[1]

Solvent Compatibility Check: Ensure the solvent (e.g., DCM, Methanol) is compatible with

the amine salt.[1]

pH Adjustment (Optional but Recommended):

Caution: Adding base (NaOH) will liberate the free amine, N-butyl-2-phenylethylamine,

which is an oil and may increase volatility/odor.[1]

Recommendation: Maintain as the acidic hydrochloride salt in solution to reduce volatility.

[1]

Containerization:

Use a solvent-safe waste container (Safety Can or HDPE carboy).[1]

Leave 10% headspace for expansion.[1]

Disposal Stream: Label as "Organic Solvents with Amine Salts" for fuel blending or

incineration.

Protocol C: Empty Containers
Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., ethanol or

water).[1]

Rinsate Disposal: Collect all rinsate and manage it as Hazardous Liquid Waste (see Protocol

B).

Defacing: Cross out the original label and mark as "Empty" or "Triple Rinsed."[1]

Recycling/Trash: Once triple-rinsed and dried, the container may be disposed of as regular

glass trash (verify with local EHS policy).[1]
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Spill Management & Emergency Response
In the event of an accidental release, follow this self-validating workflow:

PPE Donning: Nitrile gloves (double gloved), lab coat, safety goggles.[1] Use a dust mask

(N95) for solids to prevent inhalation.[1]

Containment:

Solid Spill: Cover with wet paper towels to prevent dust generation, then scoop into a

waste bag.[1]

Liquid Spill: Surround with absorbent booms or vermiculite.[1]

Decontamination: Scrub the area with a dilute surfactant (soap) and water.[1]

Verification: Check pH of the surface; ensure it is neutral (pH 6-8).[1]

Operational Decision Workflow
The following diagram illustrates the logical decision-making process for disposing of Butyl(2-

phenylethyl)amine HCl.
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Waste Generation:
Butyl(2-phenylethyl)amine HCl

Determine Physical State

Solid Waste
(Powder/Crystals)

Is Solid

Liquid Waste
(Solution)

Is Liquid

Empty Container?

Is Residue

Package in HDPE/Glass Jar
Label: 'Toxic Solid'

Check Solvent Compatibility
(Keep Acidic/Salt Form)

FINAL DISPOSAL:
High-Temp Incineration

Combine with Organic Waste
Label: 'Flammable/Toxic'

Triple Rinse with Ethanol/Water
Collect Rinsate as Hazardous

Rinsate

Deface Label &
Dispose as Glass Trash

Click to download full resolution via product page

Caption: Operational logic flow for the segregation and packaging of amine salt waste streams.

Regulatory Context (RCRA)
Waste Classification: Under the Resource Conservation and Recovery Act (RCRA), this

material is not specifically listed (P or U list).[1] However, it must be characterized based on

its properties.[1]
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Characteristic Waste: If dissolved in flammable solvents, it carries the D001 (Ignitable) code.

[1] Due to toxicity, it should be managed as D000 (Non-specific hazardous waste) if no other

codes apply, ensuring it does not enter municipal landfills.[1]

Scientific Rationale: Amine salts are nitrogenous precursors.[1] Improper disposal in water

systems can lead to eutrophication or toxicity to aquatic life (LC50 values for alkylamines are

often <100 mg/L).[1] Incineration ensures the nitrogen is converted to

or captured oxides.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3151575/docs#butyl-2-phenylethyl-amine-
hydrochloride-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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